Cas no 68787-52-0 (5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine)

• Product name: 5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine
• CAS No: 68787-52-0
• MF: C₇H₆N₄S
• MW: 178.21434
• MDL: MFCD00469439
• CID: 972070
• PubChem ID: 199037

5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine
• 5-(3-Pyridinyl)-1,3,4-thiadiazol-2-amine
• 5-Pyridin-3-yl-[1,3,4]thiadiazol-2-ylamine
• 5-pyridin-3-yl-1,3,4-thiadiazol-2-amine
• 2-amino-5-(3-pyridyl)-1,3,4-thiadiazole
• 2-amino-5-(pyridin-3-yl)-1,3,4-thiadiazole
• 5-(3-pyridyl)-1,3,4-thiadiazole-2-ylamine
• 5-[3]Pyridyl-[1,3,4]thiadiazol-2-ylamin
• 5-[3]pyridyl-[1,3,4]thiadiazol-2-ylamine
• NSC 513815
• DTXSID60276764
• SR-01000512754-1
• SCHEMBL170969
• MFCD00469439
• SY238412
• MLS000105664
• 5-(3-Pyridinyl)-1,3,4-thiadiazol-2-amine, AldrichCPR
• NSC513815
• AKOS000305103
• MLS000757209
• 68787-52-0
• SMR000102642
• A9139
• NSC-513815
• SR-01000512754
• Cambridge id 5307245
• 5-(3-pyridyl)-1,3,4-thiadiazol-2-amine
• BB 0216477
• EN300-02534
• EU-0017720
• FT-0755030
• AS-38714
• MCYHQUZTYSVDHW-UHFFFAOYSA-N
• Z119990274
• HMS2411J13
• CHEMBL1407896
• CS-0218945
• MLS004820327
• DB-185277
• BBL036356
• STK346832
• ALBB-002004

• MDL： MFCD00469439
• Inchi： InChI=1S/C7H6N4S/c8-7-11-10-6(12-7)5-2-1-3-9-4-5/h1-4H,(H2,8,11)
• InChI Key： MCYHQUZTYSVDHW-UHFFFAOYSA-N
• SMILES： C1=CC(=CN=C1)C2=NNC(=N)S2

Computed Properties

• Exact Mass: 178.03100
• Monoisotopic Mass: 178.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.9Ų
• XLogP3: 0.6

Experimental Properties

• Density: 1.412±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 237-238 ºC
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 92.93000
• LogP: 1.76350

5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

5-(Pyridin-3-yl)-1,3,4-thiadiazol-2-amine Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles